Cas no 76-09-5 (2,3-Dimethylbutane-2,3-diol)

• Product Name: 2,3-Dimethylbutane-2,3-diol
• CAS No: 76-09-5
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• MDL: MFCD00004462
• CID: 34041
• PubChem ID: 24887556
• Update Time: 2025-04-18

2,3-Dimethylbutane-2,3-diol Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethylbutane-2,3-diol
• 2,3-DIMETHYL-2,3-BUTANEDIOL
• PINACONE
• TETRAMETHYLETHYLENE GLYCOL
• 1,1,2,2-tetramethylethyleneglycol
• 2,3-butanediol,2,3-dimethyl-
• 2,3-Dihydroxy-2,3-dimethylbutane
• 2,3-Dimethyl-2,3-dihydroxybutane
• 2,3-dimethyl-3-butanediol
• Dimethyl-4-butyleneglycol
• meso-2,3-Dimethyl-2,3-butanediol
• PINACOL ANHYDROUS
• Pinacol(2,3-Dimethyl-2,3-Butanediol)
• 2,3-DIMETHYLBUTANEDIOL-2,3
• PINACOL pure
• 2,3-Dimethyl-2,3-butanediol, Tetramethylethylene glycol
• 2,3-Dimethyl-2,3-butanediol (Pinacol)
• Pinacol
• 2,3-Butanediol,2,3-dimethyl
• 2,3-diMe-butan-2,3-diol
• 2,3-Dimethyl-butane-2,3-diol
• HOCMe2CMe2OH
• Pinakol

• MDL： MFCD00004462
• Inchi： 1S/C6H14O2/c1-5(2,7)6(3,4)8/h7-8H,1-4H3
• InChI Key： IVDFJHOHABJVEH-UHFFFAOYSA-N
• SMILES： CC(C)(O)C(C)(O)C
• BRN： 1340501

Computed Properties

• Exact Mass: 118.09900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Those containing 6 molecules of crystal water are colorless flake crystals, and those crystallized out in alcohol or ether are colorless needle like anhydrous substances.
• Density: 0.96
• Melting Point: 41.0 to 45.0 deg-C
• Boiling Point: 171-172 °C/739 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:170.6°F
  Degrees Celsius:77°C
  
• Refractive Index: 1.4347 (estimate)
• Solubility: alcohol: freely soluble
• Water Partition Coefficient: Soluble in hot water, alcohol, and diethyl ether.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases, strong acids.
• PSA: 40.46000
• LogP: 0.52820
• Merck: 7439
• Sensitiveness: Hygroscopic
• Solubility: Slightly soluble in cold water, soluble in hot water, alcohol, ether, slightly soluble in carbon disulfide.
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• pka: 14.80±0.29(Predicted)

2,3-Dimethylbutane-2,3-diol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H228,H315
• Warning Statement： P210
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：2
• Hazard Category Code： 38
• Safety Instruction： S37
• FLUKA BRAND F CODES：3
• RTECS：EK1720000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R38
• Safety Term：S37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether